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Compound Name: 6-Hydroxyhexadecanoic acid
CAS No.: 58763-57-8
Cat. No.: B1367024
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A Technical Guide for Drug Development & Lipidomics
Part 1: Executive Summary & Chemical Identity

6-Hydroxyhexadecanoic acid (6-HPA) is a saturated hydroxy fatty acid (SHFA) that has
recently emerged from lipidomics libraries as a bioactive lipid with potent antiproliferative
properties. Unlike its terminal-hydroxyl isomer (16-hydroxyhexadecanoic acid), which serves
primarily as a structural biopolymer in plant cuticles, 6-HPA functions as a signaling metabolite
in mammalian systems.

Current research positions (S)-6-HPA as a lead compound for "lipid-drug" development, acting
as a selective Histone Deacetylase (HDAC) Class | inhibitor and a suppressor of the STAT3
signaling pathway.

Chemical Profile
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Specification

IUPAC Name

6-Hydroxyhexadecanoic acid

Common Abbreviation

6-HPA / 6-SHPA

Molecular Formula C16H3203
Molecular Weight 272.42 g/mol

o (S)-enantiomer is the bioactive form; (R)-
Chirality

enantiomer is biologically weak/inactive.[1]

Physical State

White crystalline solid (m.p. 77-80 °C)

Solubility

Soluble in DMSO, Ethanol, Dichloromethane;

Poorly soluble in water.

Part 2: Biological Activity & Mechanism of Action[2]

The biological utility of 6-HPA lies in its stereospecific interaction with nuclear chromatin

remodeling enzymes.

Histone Deacetylase (HDAC) Inhibition

(S)-6-HPA functions as an endogenous-like inhibitor of HDACs, specifically targeting Class |

HDACs.[1][2][3]

e Mechanism: The hydroxyl group at the C6 position, combined with the lipophilic tail, likely

mimics the substrate binding pocket of HDACSs or interacts with the zinc-binding domain,

preventing the deacetylation of lysine residues on histone tails.

e Readout: Treatment of cancer cells (e.g., A549 lung carcinoma) with 6-HPA results in the

hyperacetylation of Histone 3 (H3).[1]

o Consequence: Hyperacetylation relaxes chromatin structure, reactivating silenced tumor

suppressor genes and triggering cell cycle arrest.

STAT3 Pathway Suppression
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Signal Transducer and Activator of Transcription 3 (STAT3) is a critical oncogene often
constitutively activated in cancer.

 Activity: 6-HPA significantly downregulates the expression of STAT3.

e Synergy: The dual action of HDAC inhibition and STAT3 suppression creates a multi-
pronged attack on tumor cell proliferation, a rare trait for a simple lipid molecule.

Antiproliferative Potency (In Vitro)

The following table summarizes the inhibitory concentration (IC50) of (S)-6-HPA compared to
other hydroxy fatty acids.

Compound Cell Line IC50 (pM) Activity Level

(S)-6-HPA A549 (Lung Cancer) 35+2 Potent

(S)-6-HPA SF268 (CNS Cancer) 634 Moderate

(R)-6-HPA A549 >100 Inactive

16-HPA (Cutin .
A549 >100 Inactive

monomer)

Palmitic Acid (C16: Non-selective toxicity
A549 >100

[3]0) only

Part 3: Visualization of Signhaling Pathways

The following diagram illustrates the dual mechanism of action of (S)-6-HPA within a tumor cell.
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Caption: Mechanism of Action: (S)-6-HPA inhibits HDAC Class | enzymes and suppresses
STAT3, leading to histone hyperacetylation and reactivation of tumor suppressor pathways.

Part 4: Experimental Protocols
Protocol A: Synthesis of (S)-6-Hydroxyhexadecanoic
Acid
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Note: Direct isolation from natural sources is low-yield. Asymmetric synthesis is required for
pharmacological grade material.

Reagents: Decanal, (S)-(-)-Propylene oxide (chiral precursor), Grignard reagents,
Organocatalysts.

Epoxide Opening: React chiral terminal epoxide with the appropriate alkyl Grignard reagent
to establish the C6 chiral center.

» Chain Elongation: Use cross-metathesis or Wittig reaction to extend the carbon chain to
C16.

o Oxidation: Oxidize the terminal position to a carboxylic acid using Jones reagent or TEMPO
oxidation.

 Purification: Purify via flash column chromatography (Hexane/Ethyl Acetate gradient).

e Validation: Confirm structure via *H-NMR and chiral HPLC to ensure >98% enantiomeric
excess (ee).

Protocol B: In Vitro Histone Acetylation Assay

Obijective: Verify HDAC inhibitory activity in cell culture.
o Cell Seeding: Seed A549 cells at

cells/well in a 6-well plate. Incubate for 24 hours.

e Treatment:
o Control: Vehicle (DMSO 0.1%).
o Experimental: (S)-6-HPA (35 uM and 70 pM).
o Positive Control: SAHA (Vorinostat) 1 pM.

e |ncubation: Incubate for 24 hours at 37°C, 5% CO:-.
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» Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer containing
protease/phosphatase inhibitors.

o Western Blot:

o

Load 20 pg protein per lane on 12% SDS-PAGE.

Transfer to PVDF membrane.

[¢]

[e]

Primary Antibodies: Anti-Acetyl-Histone H3 (Lys9/Lys14) [1:1000]; Anti-Total H3 [1:2000];
Anti-STAT3 [1:1000].

Detection: Chemiluminescence.

[¢]

» Data Analysis: Densitometry should show increased Acetyl-H3 band intensity in 6-HPA
treated samples relative to control.

Part 5: Future Directions & Clinical Relevance

+ Metabolomic Biomarker: 6-HPA has been identified in specific metabolomic profiles (e.g.,
Taihe silky fowl muscle), suggesting it may be a bioactive nutrient derived from specific diets
or microbial metabolism.

 Lipid-Drug Conjugates: Due to its fatty acid structure, 6-HPA can be esterified to nucleoside
drugs (e.g., Gemcitabine) to enhance membrane permeability and provide synergistic HDAC
inhibition upon intracellular hydrolysis.

» Dermatological Applications: Given the role of hydroxy fatty acids in skin barrier function and
the antimicrobial properties of similar isomers (e.qg., cis-6-hexadecenoic acid), 6-HPA should
be screened for topical efficacy in hyperproliferative skin disorders (e.g., psoriasis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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